Cas no 449758-27-4 (Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-)

• Product Name: Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-
• CAS No: 449758-27-4
• MF: C₈H₆ClN₅O
• MW: 223.619139194489
• CID: 327727
• PubChem ID: 21866169
• Update Time: 2025-04-19

Benzamide,5-chloro-2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-
• 5-CHLORO-2-(1H-TETRAZOL-1-YL)BENZAMIDE
• 5-chloro-2-(tetrazol-1-yl)benzamide
• AB44273
• AG-F-57072
• CTK4I8558
• SureCN3922089
• 449758-27-4
• DTXSID20619077
• FT-0711165
• SCHEMBL3922089
• 5-chloro-2-tetrazol-1-yl-benzamide
• WJUPNUGNUUOSQJ-UHFFFAOYSA-N

• Inchi： 1S/C8H6ClN5O/c9-5-1-2-7(6(3-5)8(10)15)14-4-11-12-13-14/h1-4H,(H2,10,15)
• InChI Key： WJUPNUGNUUOSQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(N)=O)C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 223.02600
• Monoisotopic Mass: 223.0260875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.69000
• LogP: 1.11490